5-(3-chlorophenyl)-N-[3-(2-furoylamino)phenyl]-2-furamide

• IUPAC Name: 5-(3-chlorophenyl)-N-[3-(furan-2-carbonylamino)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C22H15ClN2O4/c23-15-5-1-4-14(12-15)18-9-10-20(29-18)22(27)25-17-7-2-6-16(13-17)24-21(26)19-8-3-11-28-19/h1-13H,(H,24,26)(H,25,27)
• InChI Key: SOOLRVJYMXJGRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=CC=C(O2)C(=O)NC3=CC=CC(=C3)NC(=O)C4=CC=CO4
• Molecular Formula: C22H15ClN2O4
• Molecular Weight: 406.8 g/mol

Description

5-(3-chlorophenyl)-N-[3-(2-furoylamino)phenyl]-2-furamide, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential treatment for various types of cancer. This compound has shown promising results in preclinical studies, and is currently being evaluated in clinical trials.

Mechanism of Action

5-(3-chlorophenyl)-N-[3-(2-furoylamino)phenyl]-2-furamide works by inhibiting the activity of Bruton's tyrosine kinase (BTK), which is a key component of the B-cell receptor signaling pathway. By blocking BTK, 5-(3-chlorophenyl)-N-[3-(2-furoylamino)phenyl]-2-furamide prevents the activation of downstream signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects:
In preclinical studies, 5-(3-chlorophenyl)-N-[3-(2-furoylamino)phenyl]-2-furamide has been shown to induce apoptosis (programmed cell death) in cancer cells, and to inhibit the growth and proliferation of tumor cells. This compound has also been shown to have favorable pharmacokinetic properties, including good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of 5-(3-chlorophenyl)-N-[3-(2-furoylamino)phenyl]-2-furamide is that it has shown potent activity against a variety of cancer cell lines in preclinical studies, suggesting that it may have broad therapeutic potential. However, one limitation of 5-(3-chlorophenyl)-N-[3-(2-furoylamino)phenyl]-2-furamide is that it has not yet been extensively evaluated in clinical trials, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several potential future directions for research on 5-(3-chlorophenyl)-N-[3-(2-furoylamino)phenyl]-2-furamide. One area of interest is the development of combination therapies that include 5-(3-chlorophenyl)-N-[3-(2-furoylamino)phenyl]-2-furamide and other targeted agents, such as inhibitors of the PI3K/AKT/mTOR pathway. Another potential direction is the evaluation of 5-(3-chlorophenyl)-N-[3-(2-furoylamino)phenyl]-2-furamide in combination with immunotherapies, such as checkpoint inhibitors or CAR-T cell therapy. Finally, there is also interest in exploring the potential of 5-(3-chlorophenyl)-N-[3-(2-furoylamino)phenyl]-2-furamide as a treatment for other types of cancer, such as multiple myeloma and solid tumors.

Scientific Research Applications

5-(3-chlorophenyl)-N-[3-(2-furoylamino)phenyl]-2-furamide has been shown to have potent inhibitory effects on various signaling pathways that are involved in the proliferation and survival of cancer cells. This includes the B-cell receptor signaling pathway, which is critical for the growth and survival of B-cell malignancies such as chronic lymphocytic leukemia and non-Hodgkin's lymphoma.